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Compound of Interest

Compound Name: 1,2,3,6-Tetrahydropyridine

Cat. No.: B147620

Physical Properties of 1,2,3,6-
Tetrahydropyridine: A Technical Guide

This guide provides a comprehensive overview of the key physical properties of 1,2,3,6-
tetrahydropyridine, specifically its boiling and melting points. The information is intended for
researchers, scientists, and professionals in the field of drug development who require precise
data and methodologies for their work with this compound.

Core Physical Properties

1,2,3,6-Tetrahydropyridine is a cyclic amine with established physical parameters that are
critical for its handling, storage, and application in various chemical syntheses.

Data Summary

The boiling and melting points of 1,2,3,6-tetrahydropyridine are summarized in the table
below. These values have been consistently reported across various chemical data sources.

Physical Property Value Units
Boiling Point 108 °C[1][2][3][4]
Melting Point -48 °ClL]2][3][4]
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Experimental Determination of Physical Properties

The determination of accurate boiling and melting points is fundamental to characterizing a
chemical compound. Standard laboratory procedures are employed to ascertain these values.

Experimental Protocol: Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline compound, this occurs over a narrow temperature range.[5]
[6][7] The presence of impurities typically leads to a depression and broadening of the melting
point range.[7] A common method for determining the melting point involves a melting point
apparatus.

Methodology:

Sample Preparation: A small amount of the solid compound is finely powdered and packed
into a capillary tube to a height of 1-2 mm.[5][8] The tube is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp apparatus, and heated.[5][7] The apparatus is equipped with a thermometer and a
viewing lens to observe the sample.[7]

e Heating and Observation: The sample is heated gradually, and the temperature is monitored
closely.[7] A slower heating rate ensures a more accurate measurement.[7]

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes liquid (T2) are recorded.[5] The melting
point is reported as the range between T1 and T2.

Experimental Protocol: Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, causing the liquid to change into a vapor.[5][6]

Methodology:

o Sample Preparation: A small volume of the liquid is placed in a test tube. A capillary tube,
sealed at one end, is inverted and placed inside the test tube with the open end submerged
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in the liquid.

o Apparatus Setup: The test tube is attached to a thermometer and heated in a liquid bath,
often using an oil bath for uniform heat distribution.[6][8]

o Heating and Observation: The apparatus is heated slowly. As the temperature rises, air
trapped in the capillary tube will bubble out. The boiling point is reached when a continuous

stream of bubbles emerges from the capillary tube.

o Data Recording: The heat source is then removed, and the liquid is allowed to cool. The
temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Workflow for Physical Property Determination

The logical flow for determining the physical properties of a chemical substance like 1,2,3,6-
tetrahydropyridine is outlined in the diagram below. This workflow ensures accurate and

reproducible results.
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Caption: Experimental workflow for determining the boiling and melting points of a chemical

substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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